N,N,4-Triethyl-1,3,2-dioxaphospholan-2-amine

• CAS No.: 62802-44-2
• Molecular Formula: C8H18NO2P
• Molecular Weight: 191.21 g/mol
• IUPAC Name: N,N,4-triethyl-1,3,2-dioxaphospholan-2-amine
• InChI: InChI=1S/C8H18NO2P/c1-4-8-7-10-12(11-8)9(5-2)6-3/h8H,4-7H2,1-3H3
• InChI Key: GZPJWGPWHMOYIS-UHFFFAOYSA-N
• Canonical SMILES: CCC1COP(O1)N(CC)CC

Description

N,N,4-Triethyl-1,3,2-dioxaphospholan-2-amine is a chemical compound with the molecular formula C9H20NO2P It belongs to the class of organophosphorus compounds, which are characterized by the presence of phosphorus atoms bonded to carbon atoms

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N,N,4-Triethyl-1,3,2-dioxaphospholan-2-amine typically involves the reaction of appropriate precursors under controlled conditions. One common method involves the reaction of triethylamine with a suitable phosphorus-containing reagent, such as phosphorus trichloride, in the presence of a base. The reaction is carried out in an inert atmosphere to prevent oxidation and is typically conducted at low temperatures to control the reaction rate and yield.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch or continuous processes. The choice of method depends on factors such as the desired purity, yield, and cost-effectiveness. Industrial production often employs advanced techniques such as distillation and crystallization to purify the final product.

Chemical Reactions Analysis

Types of Reactions

N,N,4-Triethyl-1,3,2-dioxaphospholan-2-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: It can be reduced to form lower oxidation state compounds.

Substitution: The compound can participate in substitution reactions where one or more of its atoms are replaced by other atoms or groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

Substitution: Substitution reactions may involve reagents such as halogens, acids, or bases, depending on the desired product.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield phosphine oxides, while reduction may produce phosphines. Substitution reactions can result in a variety of derivatives with different functional groups.

Scientific Research Applications

N,N,4-Triethyl-1,3,2-dioxaphospholan-2-amine has several applications in scientific research, including:

Chemistry: It is used as a reagent in organic synthesis and as a ligand in coordination chemistry.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: It is used in the production of specialty chemicals and materials, including flame retardants and plasticizers.

Mechanism of Action

The mechanism of action of N,N,4-Triethyl-1,3,2-dioxaphospholan-2-amine involves its interaction with specific molecular targets and pathways. The compound can act as a ligand, binding to metal ions and forming coordination complexes. These complexes can then participate in various biochemical and chemical processes, influencing the activity of enzymes and other proteins.

Comparison with Similar Compounds

N,N,4-Triethyl-1,3,2-dioxaphospholan-2-amine can be compared with other similar compounds, such as:

N,N-Dibutyl-1,3,2-dioxaphospholan-2-amine: This compound has similar structural features but different alkyl groups, leading to variations in reactivity and applications.

N,N-Dimethyl-1,3,2-dioxaphospholan-2-amine: Another related compound with different alkyl groups, affecting its chemical properties and uses.

The uniqueness of this compound lies in its specific combination of alkyl groups and phosphorus-containing ring structure, which imparts distinct chemical and physical properties.